1-(3,5-Bis(trifluoromethoxy)phenyl)-2-bromopropan-1-one

• Molecular Formula: C11H7BrF6O3
• Molecular Weight: 381.07 g/mol
• IUPAC Name: 1-[3,5-bis(trifluoromethoxy)phenyl]-2-bromopropan-1-one
• InChI: InChI=1S/C11H7BrF6O3/c1-5(12)9(19)6-2-7(20-10(13,14)15)4-8(3-6)21-11(16,17)18/h2-5H,1H3
• InChI Key: PZFZNOMKLDMLHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC(=CC(=C1)OC(F)(F)F)OC(F)(F)F)Br

Description

1-(3,5-Bis(trifluoromethoxy)phenyl)-2-bromopropan-1-one is a brominated aromatic ketone featuring two trifluoromethoxy (-OCF₃) substituents at the 3- and 5-positions of the phenyl ring.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s unique trifluoromethoxy and bromine substituents differentiate it from other aryl ketones. Below is a detailed comparison with two analogs from the provided evidence:

1,3-Bis(4-bromophenyl)-2-propanone (CAS 54523-47-6)

• Molecular Formula : C₁₅H₁₂Br₂O
• Substituents: Two 4-bromophenyl groups attached to a propanone backbone.
• Key Differences: The absence of trifluoromethoxy groups reduces electron-withdrawing effects compared to the target compound. Higher bromine content (two bromine atoms vs. one in the target compound) may increase molecular weight and alter reactivity in substitution reactions.

1-(3,5-Bis(methylthio)phenyl)-3-bromopropan-2-one (CAS 1806540-10-2)

• Molecular Formula : C₁₁H₁₃BrOS₂
• Substituents : Methylthio (-SMe) groups at the 3- and 5-positions of the phenyl ring.
• Key Differences :
  • Methylthio groups are less electronegative than trifluoromethoxy groups, leading to reduced deactivation of the aromatic ring. This could enhance electrophilic substitution reactivity.
  • Predicted physical properties include a lower density (1.45 g/cm³) and boiling point (394.9°C) compared to the target compound, which likely has higher density and thermal stability due to fluorine content .

Table 1: Structural and Property Comparison

Property	1-(3,5-Bis(trifluoromethoxy)phenyl)-2-bromopropan-1-one	1,3-Bis(4-bromophenyl)-2-propanone	1-(3,5-Bis(methylthio)phenyl)-3-bromopropan-2-one
Molecular Formula	Not explicitly reported (inferred: ~C₁₀H₇BrF₆O₃)	C₁₅H₁₂Br₂O	C₁₁H₁₃BrOS₂
Key Substituents	3,5-(OCF₃), 2-Br	4-BrPh (x2)	3,5-(SMe), 3-Br
Electron Effects	Strong electron-withdrawing (-OCF₃)	Moderate (-Br)	Electron-donating (-SMe)
Predicted Reactivity	Low electrophilic substitution due to -OCF₃ deactivation	Moderate	High
Potential Applications	Fluorinated intermediates, specialty chemicals	General chemical reagent	Thioether-based synthesis

Research Implications and Gaps

• Reactivity : The trifluoromethoxy groups in the target compound likely impede nucleophilic aromatic substitution compared to methylthio analogs, favoring applications requiring stability under harsh conditions.
• Environmental Concerns : Perfluorinated compounds (PFCs) like -OCF₃ groups are linked to environmental persistence , though specific ecotoxicological data for this compound are lacking.
• Synthetic Utility : The bromine atom offers a handle for further functionalization, such as Suzuki couplings or Grignard reactions, but competing electronic effects from -OCF₃ may require tailored reaction conditions.